Cas no 35342-98-4 (Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]-)

Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]- structure
35342-98-4 structure
Product Name:Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]-
CAS No:35342-98-4
MF:C16H12N2O3
MW:280.27808380127
CID:1476721
PubChem ID:12330719
Update Time:2025-04-21

Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]-
    • 2-[(1-Methyl-1H-benzimidazol-2-yl)carbonyl]benzoic acid
    • DTXSID701203098
    • 35342-98-4
    • Inchi: 1S/C16H12N2O3/c1-18-13-9-5-4-8-12(13)17-15(18)14(19)10-6-2-3-7-11(10)16(20)21/h2-9H,1H3,(H,20,21)
    • InChI Key: TVRHQZZXTJPCQO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C(=O)O)C1=NC2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 280.08486
  • Monoisotopic Mass: 280.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • PSA: 72.19
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